
Forestine: A Technical Overview of a C19-
Diterpenoid Alkaloid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Forestine

Cat. No.: B15589352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available public information on

the natural compound Forestine. Extensive searches for detailed experimental protocols and

specific signaling pathways related to Forestine have yielded limited results. The information

presented herein is based on the broader class of C19-diterpenoid alkaloids, and specific

biological activities and mechanisms for Forestine remain largely uninvestigated in publicly

accessible literature.

Core Chemical Identification
Forestine is a C19-diterpenoid alkaloid, a class of complex chemical compounds known for

their diverse biological activities. It was first isolated from the roots of Aconitum forrestii Stapf, a

plant belonging to the Ranunculaceae family.[1] The fundamental chemical properties of

Forestine are summarized in the table below.

Property Data

CAS Number 91794-14-8

Molecular Formula C₃₃H₄₇NO₉

Classification C19-Diterpenoid Alkaloid

Natural Source Aconitum forrestii Stapf[1]
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Biological Context and Potential Activities
Detailed studies on the specific biological activity, pharmacology, and mechanism of action of

Forestine are not extensively reported in the scientific literature. However, based on its

classification as a C19-diterpenoid alkaloid from the genus Aconitum, some general biological

properties can be inferred as potential areas for investigation.

Aconitum alkaloids are well-documented for their potent physiological effects, which are often

tied to their interaction with the central and peripheral nervous systems, as well as the

cardiovascular system. The primary mechanism of action for many toxic Aconitum alkaloids is

the modulation of voltage-gated sodium channels.

It is important to note that without specific experimental data for Forestine, its precise

biological activities and potency relative to other C19-diterpenoid alkaloids are unknown.

Signaling Pathways: An Unexplored Frontier
As of the latest available information, specific signaling pathways modulated by Forestine
have not been elucidated. Research on the broader class of Aconitum alkaloids has indicated

potential involvement in various cellular signaling cascades, often as a downstream

consequence of ion channel modulation. However, no dedicated studies outlining a signaling

pathway for Forestine could be identified.

Due to the absence of this information, the requested visualization of signaling pathways using

Graphviz cannot be provided.

Experimental Protocols: A Need for Foundational
Research
Detailed, validated experimental protocols specifically for the study of Forestine are not

available in the public domain. The original research on Forestine focused on its isolation and

structure elucidation.[1]

Researchers interested in investigating the biological effects of Forestine would need to adapt

and optimize standard assays commonly used for the characterization of natural products and
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other C19-diterpenoid alkaloids. A generalized workflow for such an investigation is proposed

below.
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In Vitro Biological Screening

Mechanism of Action Studies
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Conclusion and
Further Research

Click to download full resolution via product page

Caption: A generalized experimental workflow for the initial biological characterization of

Forestine.

Conclusion
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Forestine is a chemically defined C19-diterpenoid alkaloid with a known structure. However, its

biological properties, including its mechanism of action and the signaling pathways it may

modulate, remain a significant gap in the scientific literature. The information available on

related compounds from the Aconitum genus suggests that Forestine could possess

interesting pharmacological activities, but this requires empirical validation. Future research is

necessary to move beyond structural characterization and to explore the potential of Forestine
in various biological systems, which could be of interest to drug discovery and development

professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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